N-(3-(2-((2-fluorophenyl)amino)thiazol-4-yl)phenyl)isoxazole-5-carboxamide

• IUPAC Name: N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C19H13FN4O2S/c20-14-6-1-2-7-15(14)23-19-24-16(11-27-19)12-4-3-5-13(10-12)22-18(25)17-8-9-21-26-17/h1-11H,(H,22,25)(H,23,24)
• InChI Key: GRWGXYJFJLTVOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=NC(=CS2)C3=CC(=CC=C3)NC(=O)C4=CC=NO4)F
• Molecular Formula: C19H13FN4O2S
• Molecular Weight: 380.4 g/mol

Description

“N-(3-(2-((2-fluorophenyl)amino)thiazol-4-yl)phenyl)isoxazole-5-carboxamide” is a compound that contains a thiazole ring. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of thiazoles can be greatly affected by the substituents on a particular position of the thiazole ring.

Molecular Structure Analysis

Thiazoles, including the compound , are five-membered heterocyclic compounds containing sulfur and nitrogen at positions 1 and 3, respectively. The thiazole ring has many reactive positions where various reactions, such as donor–acceptor and nucleophilic reactions, can take place. Substituents at positions 2 and 4 may alter the orientation types and shield the nucleophilicity of nitrogen.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have shown promise as antiviral agents. For instance:

• .

Anti-HIV Potential

Researchers have explored indole derivatives as potential anti-HIV agents. .

Antitubercular Activity

While not directly studied for our compound, other indole derivatives have demonstrated antitubercular effects. .

Other Biological Activities

Indole derivatives have also been associated with:

Future Directions

The future directions for research on “N-(3-(2-((2-fluorophenyl)amino)thiazol-4-yl)phenyl)isoxazole-5-carboxamide” and similar compounds could involve further exploration of their synthesis, biological activities, and mechanisms of action. Given the wide range of biological activities exhibited by thiazoles, these compounds hold promise for the development of various drugs and biologically active agents.

Mechanism of Action

Target of Action

The compound, also known as N-(3-{2-[(2-fluorophenyl)amino]-1,3-thiazol-4-yl}phenyl)-1,2-oxazole-5-carboxamide, is a derivative of thiazole . Thiazoles are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties Thiazole derivatives are known to interact with various targets depending on the substituents on the thiazole ring .

Mode of Action

For instance, the molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug-target protein interaction . Substituents at positions 2 and 4 may alter the orientation types and shield the nucleophilicity of nitrogen .

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways depending on their specific targets .

Pharmacokinetics

The presence of fluorine in the compound could potentially affect its pharmacokinetic properties, as fluorine is known to enhance the metabolic stability and bioavailability of drugs .

Result of Action

Thiazole derivatives are known to exhibit various biological effects depending on their specific targets .

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially affect the action of the compound .